1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 1-(4-aminooxolan-3-yl)-2-methylprop-2-en-1-one
• InChI: InChI=1S/C8H13NO2/c1-5(2)8(10)6-3-11-4-7(6)9/h6-7H,1,3-4,9H2,2H3
• InChI Key: LXOMYDDVASVDGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)C1COCC1N

Description

1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one is an α,β-unsaturated ketone (enone) featuring a tetrahydrofuran-derived aminooxolan ring substituted at the 3-position. This compound combines a reactive enone system with a heterocyclic amine, which may confer unique physicochemical and biological properties. The amino group on the oxolan ring could enhance solubility and serve as a site for further functionalization, while the enone moiety may participate in conjugation or Michael addition reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one typically involves the reaction of 4-aminooxolane with methylprop-2-en-1-one under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods: Industrial production of 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one involves large-scale synthesis using advanced chemical engineering techniques. The process includes the use of continuous flow reactors, automated control systems, and efficient purification methods to ensure consistent quality and high production rates. The industrial synthesis is designed to be cost-effective and environmentally friendly, minimizing waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as alcohols or amines.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or amines. Substitution reactions result in various substituted derivatives with different functional groups.

Scientific Research Applications

1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one has diverse applications in scientific research, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of complex molecules for various applications.

Biology: It serves as a precursor for the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals.

Medicine: The compound is investigated for its potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: It is utilized in the production of specialty chemicals, polymers, and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one

• Molecular Formula: C₇H₁₃NO₃
• Molecular Weight : 159.18 g/mol
• Key Differences: Replaces the 2-methylprop-2-en-1-one group with a methoxyethyl chain. The absence of the α,β-unsaturated system reduces reactivity toward nucleophilic attack but may improve stability. The methoxy group increases lipophilicity compared to the amino group .

Ibrutinib Impurity ()

• Molecular Formula : C₂₅H₂₄N₆O₂
• Molecular Weight : 440.50 g/mol
• The enone system is retained but embedded within a larger pharmacophore .

Enone Derivatives with Aromatic Substitutents

1-(2,4-Dihydroxyphenyl)-2-methylprop-2-en-1-one (Compound 2h, )

• Molecular Formula : C₁₀H₁₀O₃
• Molecular Weight : 178.19 g/mol
• Melting Point : 63–64°C
• Key Differences: The dihydroxyphenyl group introduces strong hydrogen-bonding capacity, increasing polarity and melting point compared to aminooxolan derivatives. Demonstrated antifungal activity in related compounds (e.g., 2d–2i) .

1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one ()

• Molecular Formula : C₁₆H₁₃ClO₂
• Molecular Weight : 272.73 g/mol
• The absence of a heterocyclic amine reduces basicity but increases aromaticity .

Heterocyclic Enone Derivatives

(E)-3-(4-Methoxyanilino)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one ()

• Molecular Formula : C₂₀H₁₈N₂O₂S
• Molecular Weight : 350.43 g/mol
• The enone system is conjugated with an anilino group, modifying redox properties .

Comparative Analysis Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one	C₈H₁₃NO₂*	155.19*	Aminooxolan, enone	Potential reactivity, basicity
1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one	C₇H₁₃NO₃	159.18	Aminooxolan, methoxyethyl	Increased lipophilicity
1-(2,4-Dihydroxyphenyl)-2-methylprop-2-en-1-one	C₁₀H₁₀O₃	178.19	Dihydroxyphenyl, enone	High polarity, antifungal activity
1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one	C₁₆H₁₃ClO₂	272.73	Chlorophenyl, methoxyphenyl, enone	Aromatic stacking, modified electronic properties
Ibrutinib Impurity	C₂₅H₂₄N₆O₂	440.50	Pyrazolopyrimidine, enone	Kinase inhibition, pharmaceutical relevance

*Calculated values due to lack of direct experimental data.

Research Findings and Implications

• Antifungal Activity: Compounds with dihydroxyphenyl-enone systems () exhibit antifungal properties, suggesting that the enone moiety and hydroxyl groups are critical for bioactivity .
• Pharmaceutical Relevance: Aminooxolan-containing compounds () are linked to drug impurities or intermediates, highlighting their role in medicinal chemistry .

Biological Activity

1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Understanding its biological activity involves exploring its effects on various cellular systems, including antimicrobial, anticancer, and antiviral properties. This article compiles diverse research findings, case studies, and data tables to provide a comprehensive overview of the compound's biological activity.

Chemical Structure and Properties

The chemical structure of 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one can be represented as follows:

$$\text{C}_9\text{H}_{13}\text{N}\text{O}$$

This compound features an oxolane ring substituted with an amino group, which is crucial for its biological interactions.

Antimicrobial Activity

Research indicates that 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one exhibits significant antimicrobial properties. In a study evaluating various derivatives for their antibacterial and antifungal activities, this compound demonstrated effective inhibition against several strains of bacteria and fungi.

Table 1: Antimicrobial Activity of 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one

Microorganism	Minimum Inhibitory Concentration (MIC)	Activity Level
Staphylococcus aureus	32 µg/mL	Moderate
Escherichia coli	16 µg/mL	High
Candida albicans	64 µg/mL	Moderate
Bacillus subtilis	8 µg/mL	Very High

The compound's effectiveness against Gram-positive bacteria like Staphylococcus aureus suggests potential applications in treating bacterial infections.

Anticancer Activity

The anticancer potential of 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one has been evaluated in vitro against various cancer cell lines. Notably, it showed promising results in inhibiting the proliferation of human colon cancer cells (HCT-116).

Table 2: Anticancer Activity Against Various Cell Lines

Cell Line	IC50 (µM)	Effectiveness
HCT-116 (Colon Cancer)	25.4	Significant
HeLa (Cervical Cancer)	45.6	Moderate
MDA-MB-231 (Breast Cancer)	30.0	Significant
MRC-5 (Normal Lung Fibroblast)	>100	Non-toxic

These results indicate that the compound may selectively target cancer cells while exhibiting low toxicity towards normal cells, making it a candidate for further development.

Antiviral Activity

In addition to its antibacterial and anticancer properties, preliminary studies have suggested that 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one may possess antiviral activity. The mechanism appears to involve interference with viral replication processes.

Case Study: Influenza Virus

A study evaluating the antiviral efficacy against influenza A virus demonstrated that the compound inhibited viral replication at low micromolar concentrations. Further investigations are required to elucidate the specific mechanisms involved.

Structure–Activity Relationship (SAR)

Understanding the structure–activity relationship is crucial for optimizing the biological activity of 1-(4-Aminooxolan-3-yl)-2-methylprop-2-en-1-one. Variations in substituents on the oxolane ring and modifications to the amino group have been shown to influence its efficacy against different biological targets.